1-Bromo-4-fluorobenzene
1-Bromo-4-fluorobenzene
Sigma-Aldrich offers 4-bromofluorobenzene (1-Bromo-4-fluorobenzene) for a variety of applications that include, but are not limited to, environmental, food and beverage, forensics, petrochemical and pharmaceutical analyzes.
1-bromo-4-fluorobenzene is a colorless liquid. (NTP, 1992)
1-bromo-4-fluorobenzene is a member of the class of bromobenzenes that is bromobenzene carrying a fluoro atom at position 4. It is a member of bromobenzenes and a member of monofluorobenzenes.
1-bromo-4-fluorobenzene is a colorless liquid. (NTP, 1992)
1-bromo-4-fluorobenzene is a member of the class of bromobenzenes that is bromobenzene carrying a fluoro atom at position 4. It is a member of bromobenzenes and a member of monofluorobenzenes.
Brand Name:
Vulcanchem
CAS No.:
460-00-4
VCID:
VC21178659
InChI:
InChI=1S/C6H4BrF/c7-5-1-3-6(8)4-2-5/h1-4H
SMILES:
C1=CC(=CC=C1F)Br
Molecular Formula:
C6H4BrF
Molecular Weight:
175 g/mol
1-Bromo-4-fluorobenzene
CAS No.: 460-00-4
Cat. No.: VC21178659
Molecular Formula: C6H4BrF
Molecular Weight: 175 g/mol
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Specification
| Description | Sigma-Aldrich offers 4-bromofluorobenzene (1-Bromo-4-fluorobenzene) for a variety of applications that include, but are not limited to, environmental, food and beverage, forensics, petrochemical and pharmaceutical analyzes. 1-bromo-4-fluorobenzene is a colorless liquid. (NTP, 1992) 1-bromo-4-fluorobenzene is a member of the class of bromobenzenes that is bromobenzene carrying a fluoro atom at position 4. It is a member of bromobenzenes and a member of monofluorobenzenes. |
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| CAS No. | 460-00-4 |
| Molecular Formula | C6H4BrF |
| Molecular Weight | 175 g/mol |
| IUPAC Name | 1-bromo-4-fluorobenzene |
| Standard InChI | InChI=1S/C6H4BrF/c7-5-1-3-6(8)4-2-5/h1-4H |
| Standard InChI Key | AITNMTXHTIIIBB-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1F)Br |
| Canonical SMILES | C1=CC(=CC=C1F)Br |
| Boiling Point | 306 °F at 764 mm Hg (NTP, 1992) 151.5 °C |
| Flash Point | 140 °F (NTP, 1992) |
| Melting Point | 18 °F (NTP, 1992) -17.4 °C |
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